Cas no 2906-78-7 (Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-6-yl)oxy]-N,N-diethyl-, hydrochloride (1:1))

Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-6-yl)oxy]-N,N-diethyl-, hydrochloride (1:1) structure
2906-78-7 structure
Product Name:Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-6-yl)oxy]-N,N-diethyl-, hydrochloride (1:1)
CAS No:2906-78-7
MF:C14H22ClNO3
MW:287.782383441925
CID:258181
PubChem ID:200888
Update Time:2025-04-19

Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-6-yl)oxy]-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-6-yl)oxy]-N,N-diethyl-, hydrochloride (1:1)
    • 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-N,N-diethylethanamine,hydrochloride
    • 2906-78-7
    • Triethylamine, 2-(1,4-benzodioxan-6-yloxy)-, hydrochloride
    • DTXSID10183313
    • 2-(1,4-Benzodioxan-6-yloxy)triethylamine hydrochloride
    • Inchi: 1S/C14H21NO3.ClH/c1-3-15(4-2)7-8-16-12-5-6-13-14(11-12)18-10-9-17-13;/h5-6,11H,3-4,7-10H2,1-2H3;1H
    • InChI Key: APGBYBKAEJVFKI-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC2=C(C=1)OCCO2)CCN(CC)CC

Computed Properties

  • Exact Mass: 287.12896
  • Monoisotopic Mass: 287.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • Boiling Point: 342.4°C at 760 mmHg
  • Flash Point: 99.1°C
  • PSA: 30.93
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